Cas no 474942-90-0 (06:0-12:0 NBD PG)

• Product Name: 06:0-12:0 NBD PG
• CAS No: 474942-90-0
• MF: C₃₀H₅₂N₅O₁₃P
• MW: 721.73334980011
• CID: 4782781
• Update Time: 2025-06-28

06:0-12:0 NBD PG Chemical and Physical Properties

Names and Identifiers

• 06:0-12:0 NBD PG

• Inchi： 1S/C30H49N4O13P.H3N/c1-2-3-11-14-27(37)43-21-24(22-45-48(41,42)44-20-23(36)19-35)46-28(38)15-12-9-7-5-4-6-8-10-13-18-31-25-16-17-26(34(39)40)30-29(25)32-47-33-30;/h16-17,23-24,31,35-36H,2-15,18-22H2,1H3,(H,41,42);1H3/t23?,24-;/m1./s1
• InChI Key： TYLQEAARFFTBSD-RETUOTIWSA-N
• SMILES： N(C1=CC=C(N(=O)=O)C2=NON=C12)CCCCCCCCCCCC(=O)O[C@H](COC(=O)CCCCC)COP(O)(=O)OCC(O)CO.N

Experimental Properties

• Color/Form: 1 mg/mL (810168C-1mg)

06:0-12:0 NBD PG Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 06:0-12:0 NBD PG

Comprehensive Analysis of 06:0-12:0 NBD PG (CAS No. 474942-90-0): Applications and Research Insights

In the rapidly evolving field of lipid research, 06:0-12:0 NBD PG (CAS No. 474942-90-0) has emerged as a critical fluorescent probe for studying membrane dynamics and lipid-protein interactions. This synthetic phospholipid, tagged with the nitrobenzoxadiazole (NBD) fluorophore, is widely utilized in biophysics, cell biology, and diagnostic assays due to its unique spectral properties. Researchers frequently search for "NBD-labeled phospholipids" or "fluorescent lipid analogs," reflecting the growing demand for advanced tools in live-cell imaging and lipidomics.

The molecular structure of 06:0-12:0 NBD PG features a phosphatidylglycerol (PG) backbone with medium-chain fatty acids (hexanoic acid at sn-1 and lauric acid at sn-2 positions), making it particularly useful for investigating lipid raft formation and bacterial membrane models. Recent publications on "lipid bilayer visualization techniques" highlight its compatibility with confocal microscopy and FRET-based assays. Unlike long-chain variants, this compound's shorter acyl chains enhance water solubility while maintaining membrane incorporation efficiency—a property frequently queried in forums discussing "optimal fluorescent probes for membrane studies."

Current applications extend to antimicrobial research, where 06:0-12:0 NBD PG helps track host-pathogen interactions through real-time imaging. The rise of antibiotic resistance has spurred interest in "novel antimicrobial targeting strategies," with this probe enabling visualization of how cationic peptides disrupt microbial membranes. Its excitation/emission maxima (~460/534 nm) allow multiplexing with GFP-tagged proteins, addressing common experimental design questions about "compatible fluorophores for co-localization studies."

Stability considerations are paramount, as evidenced by searches for "NBD-phospholipid storage conditions." This compound requires protection from light at -20°C in inert atmosphere, with studies confirming >95% purity via HPLC—a key detail for reproducibility in publications about "quantitative membrane trafficking analysis." The 474942-90-0 CAS registry specifically identifies this molecular configuration, distinguishing it from other NBD-conjugated lipids that may differ in acyl chain length or headgroup chemistry.

Emerging trends show increased use in extracellular vesicle research, particularly for "exosome membrane labeling" applications. The medium-chain design minimizes perturbation of natural lipid packing compared to bulkier fluorophores, making 06:0-12:0 NBD PG ideal for tracking vesicle fusion events. This aligns with industry demands reflected in search terms like "non-invasive biomarkers detection" and "nanoparticle drug delivery tracking."

From a technical perspective, the compound's molar extinction coefficient (ε~25,000 M^-1cm^-1) and quantum yield (Φ~0.4 in methanol) make it suitable for quantitative assays—parameters often requested in method optimization queries such as "calculating lipid incorporation efficiency." Recent protocol papers emphasize its role in "high-content screening of lipid-modulating compounds," particularly for metabolic disorder therapeutics where PG species show regulatory effects.

Quality validation remains a frequent discussion point, with analytical certificates typically including mass spectrometry confirmation and absence of solvent residues. These specifications address laboratory concerns about "batch-to-batch consistency in fluorescent lipids," especially for longitudinal studies monitoring "dynamic membrane remodeling" in cancer or neurodegenerative disease models. The compound's compatibility with mass spectrometry (after NBD tag cleavage) further enables correlative fluorescence-lipidomics workflows.

Future directions may exploit 06:0-12:0 NBD PG in microfluidic organ-on-chip systems, responding to the surge in "3D tissue model development" searches. Its photostability outperforms many BODIPY derivatives in prolonged imaging sessions, while the absence of heavy atoms avoids quenching issues common in metal-complex probes—features increasingly noted in reviews comparing "next-generation lipid imaging tools."